3-(2,2,2-Trifluoroethoxy)azetidine-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of “3-(2,2,2-Trifluoroethoxy)azetidine-1-carboxamide” can be represented by the InChI code:1S/C6H7ClF3NO2/c7-5(12)11-1-4(2-11)13-3-6(8,9)10/h4H,1-3H2
. This indicates that the molecule contains carbon ©, hydrogen (H), chlorine (Cl), fluorine (F), nitrogen (N), and oxygen (O) atoms .
Scientific Research Applications
Antibacterial Agents
Azetidinylquinolones, including derivatives with azetidine moieties, have been synthesized and evaluated for their antibacterial activity. The stereochemistry of azetidine and other substituents plays a crucial role in enhancing antibacterial efficacy. These compounds show promise in combating bacterial infections due to their potent in vitro and in vivo antibacterial properties (Frigola et al., 1995).
Synthesis of Azetidine Derivatives
Research into the preparation of 3-azetidinones and their transformation into 3-ethylideneazetidines explores the synthesis pathways of azetidine derivatives. This work contributes to the broader understanding of azetidine chemistry and its potential applications in creating novel compounds with various biological activities (Bauman & Duthaler, 1988).
Ligand Design
Functionalized azetidines serve as ligands in coordination chemistry, illustrating the versatility of azetidine derivatives in forming complex structures with metals. These compounds have potential applications in catalysis, materials science, and as models for studying metal-ligand interactions (Lee et al., 2009).
Building Blocks in Medicinal Chemistry
Protected 3-haloazetidines are valuable intermediates in the synthesis of azetidine-3-carboxylic acid derivatives, which are important in the development of pharmaceuticals. The versatile chemistry of azetidines allows for the creation of a wide range of bioactive molecules (Ji et al., 2018).
Nicotinic Receptor Ligands
Azetidine derivatives have been investigated for their binding properties to nicotinic acetylcholine receptors, demonstrating the potential of these compounds in neuroscientific research and the development of treatments for neurological disorders (Doll et al., 1999).
properties
IUPAC Name |
3-(2,2,2-trifluoroethoxy)azetidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9F3N2O2/c7-6(8,9)3-13-4-1-11(2-4)5(10)12/h4H,1-3H2,(H2,10,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVDGVQIUCXJFOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)N)OCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2,2,2-Trifluoroethoxy)azetidine-1-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.